N-benzyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-benzyl-4-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C21H20N2O3S/c1-16-7-13-20(14-8-16)27(25,26)23-19-11-9-18(10-12-19)21(24)22-15-17-5-3-2-4-6-17/h2-14,23H,15H2,1H3,(H,22,24)
• InChI Key: UNCIELXTDIZURW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

“N-benzyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide” is a chemical compound. It has a molecular formula of C14H13NO. Other names for this compound include p-Benzotoluidide, p-Toluoylaniline, Benzamide, N-p-tolyl-, Benzoic acid p-toluidide, N-Benzoyl-p-toluidine, and 4’-Methylbenzanilide.

Synthesis Analysis

The synthesis of benzamides, which includes “this compound”, can be achieved through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented as a 2D Mol file. The structure is based on the molecular formula C14H13NO.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 211.2591. Most amides, including this compound, are solids at room temperature and have high boiling points. The solubility of amides in water is determined by the polar nature of the amide group and hydrogen bonding.

Future Directions

The future directions for “N-benzyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide” could involve further exploration of its potential applications, particularly in the field of medicine given the antimicrobial potential of related compounds. More research is needed to fully understand its properties and potential uses.